molecular formula C9H12N2O2 B8498078 2-(Methoxycarbonylaminomethyl)aniline

2-(Methoxycarbonylaminomethyl)aniline

Cat. No.: B8498078
M. Wt: 180.20 g/mol
InChI Key: VFHZHROCCNACJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Methoxycarbonylaminomethyl)aniline is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

methyl N-[(2-aminophenyl)methyl]carbamate

InChI

InChI=1S/C9H12N2O2/c1-13-9(12)11-6-7-4-2-3-5-8(7)10/h2-5H,6,10H2,1H3,(H,11,12)

InChI Key

VFHZHROCCNACJP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)NCC1=CC=CC=C1N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The amine component employed is obtained starting from 2.0 g of 2-(aminomethyl)aniline, dissolved in 30 ml of methylene chloride, by reaction with 1.3 ml of methyl chloroformate in the presence of 3.1 ml of diisopropylethylamine at 5° C. After purification over 80 g of silica gel (mobile phase A), 2-(methoxycarbonylaminomethyl)aniline is obtained: Rf (A)=0.23; Rf (Z)=0.31.
[Compound]
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
1.3 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Three
Quantity
3.1 mL
Type
solvent
Reaction Step Three

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